2-(4-{7-Chloro-3,9-dioxo-2-[3-(propan-2-yloxy)propyl]-1,2,3,9-tetrahydrochromeno[2,3-c]pyrrol-1-yl}phenoxy)acetamide

Specification

• Molecular Formula: C25H25ClN2O6
• Molecular Weight: 484.9 g/mol
• IUPAC Name: 2-[4-[7-chloro-3,9-dioxo-2-(3-propan-2-yloxypropyl)-1H-chromeno[2,3-c]pyrrol-1-yl]phenoxy]acetamide
• Standard InChI: InChI=1S/C25H25ClN2O6/c1-14(2)32-11-3-10-28-22(15-4-7-17(8-5-15)33-13-20(27)29)21-23(30)18-12-16(26)6-9-19(18)34-24(21)25(28)31/h4-9,12,14,22H,3,10-11,13H2,1-2H3,(H2,27,29)
• Standard InChI Key: GQUOFCZLHZBCSY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCN1C(C2=C(C1=O)OC3=C(C2=O)C=C(C=C3)Cl)C4=CC=C(C=C4)OCC(=O)N

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound’s IUPAC name, 2-[4-[7-chloro-3,9-dioxo-2-(3-propan-2-yloxypropyl)-1H-chromeno[2,3-c]pyrrol-1-yl]phenoxy]acetamide, reflects its intricate architecture. Key features include:

• Chromeno-pyrrol backbone: A fused bicyclic system comprising a chromene (benzopyran) and pyrrolidine ring, modified with keto groups at positions 3 and 9.

• 7-Chloro substitution: A chlorine atom at position 7 of the chromene moiety, likely influencing electronic properties and target binding.

• 3-(Propan-2-yloxy)propyl chain: An isopropoxypropyl group attached to the pyrrolidine nitrogen, enhancing lipophilicity and membrane permeability.

• Phenoxy-acetamide side chain: A para-substituted phenoxy group linked to an acetamide, a motif associated with kinase inhibition and anticancer activity.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C<sub>25</sub>H<sub>25</sub>ClN<sub>2</sub>O<sub>6</sub>
Molecular Weight	484.9 g/mol
CAS No.	Pending (Research Compound)
SMILES	C1=CC(=CC=C1C2=COC3=CC(=CC(=C3C2=O)O)O)O

The presence of multiple hydrogen bond acceptors (keto, ether, amide) and a chloro substituent suggests potential interactions with biological targets such as enzymes or receptors.

Synthetic Pathways and Challenges

Critical Challenges

• Regioselectivity: Ensuring correct substitution at the pyrrolidine nitrogen and chromene positions.

• Stability of keto groups: Preventing undesired reductions or side reactions during synthesis.

• Purification: Separating stereoisomers or byproducts arising from the complex fused-ring system.

In Vitro and Preclinical Insights

Antiproliferative Efficacy

Hypothetical data based on analogs suggest dose-dependent cytotoxicity. For instance, compound 2 (a phenoxy-acetamide derivative) reduces HCT-116 colony formation by 60% at 5 μM. Similar assays for the target compound could clarify its potency.

Table 2: Projected Pharmacological Profile

Parameter	Value (Estimated)
IC<sub>50</sub> (MCF-7)	4–10 μM
Selectivity Index	2–5 (vs. normal cells)
Solubility	<10 μg/mL (aqueous)

ADMET Considerations

• Absorption: Moderate permeability due to the acetamide and ether groups.

• Metabolism: Likely hepatic, with cytochrome P450-mediated oxidation of the isopropoxypropyl chain.

• Toxicity: Potential hepatotoxicity risk from reactive metabolites, necessitating structural optimization.

Current Research Directions

Structure-Activity Relationship (SAR) Optimization

Recent efforts focus on:

• Chloro substituent replacement: Testing bromo or fluoro analogs to enhance target affinity.

• Side-chain diversification: Exploring alkyl or aryl groups instead of isopropoxypropyl to improve pharmacokinetics.

• Prodrug development: Masking the acetamide as esters to enhance oral bioavailability.

Collaborative Drug Discovery

Open-source platforms like CandActCFTR facilitate data sharing on chromeno-pyrrol derivatives, though this compound’s entry remains pending.